1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide

• IUPAC Name: 1-[2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl]indole-3-carboxamide
• InChI: InChI=1S/C16H16F3N3O3/c17-16(18,19)13-8-21(5-6-25-13)14(23)9-22-7-11(15(20)24)10-3-1-2-4-12(10)22/h1-4,7,13H,5-6,8-9H2,(H2,20,24)
• InChI Key: XXWWAKUIUOSUOH-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CN2C=C(C3=CC=CC=C32)C(=O)N)C(F)(F)F
• Molecular Formula: C16H16F3N3O3
• Molecular Weight: 355.31 g/mol

Description

1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFM-2 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide is not fully understood. However, it has been reported to act as an inhibitor of certain enzymes, including phosphodiesterase 4 (PDE4) and cyclic adenosine monophosphate (cAMP) phosphodiesterase. By inhibiting these enzymes, TFM-2 can increase the levels of cAMP, which can lead to various physiological effects such as anti-inflammatory and anti-tumor activities.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and anti-tumor activities. It has also been reported to inhibit the activity of certain enzymes, including PDE4 and cAMP phosphodiesterase. These biochemical and physiological effects make TFM-2 a potential candidate for various scientific research studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide in lab experiments is its potent anti-inflammatory and anti-tumor activities. This compound can be used to study the mechanism of action of various enzymes and their inhibitors. However, one of the limitations of using TFM-2 is its potential toxicity. This compound should be used with caution and under strict laboratory conditions.

Future Directions

There are several future directions for research on 1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide. Some of these include:
1. Further studies on the mechanism of action of TFM-2 and its potential applications in enzyme inhibition studies.
2. Investigation of the potential toxicity of TFM-2 and its safe use in laboratory experiments.
3. Development of new synthetic methods for TFM-2 that can improve yields and reduce costs.
4. Study of the effect of TFM-2 on other physiological processes and its potential applications in various scientific research fields.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various scientific research fields. This compound exhibits potent anti-inflammatory and anti-tumor activities and can be used to study the mechanism of action of various enzymes and their inhibitors. However, caution should be exercised when using TFM-2 due to its potential toxicity. Further research is needed to fully understand the mechanism of action of TFM-2 and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide involves the reaction of 2-(trifluoromethyl)morpholine with 3-bromoacetylindole in the presence of a base. The resulting intermediate is then subjected to a reaction with ammonium acetate to obtain the final product. This synthetic method has been reported in various scientific literature and has been optimized for high yields.

Scientific Research Applications

1-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}-1H-indole-3-carboxamide has potential applications in various scientific research fields. This compound has been reported to exhibit potent anti-inflammatory and anti-tumor activities. It has also been shown to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.